Cas no 1147675-07-7 (N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide)

• Product Name: N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide
• CAS No: 1147675-07-7
• MF: C₂₄H₂₂N₂O₂
• MW: 370.443686008453
• CID: 5450439
• PubChem ID: 42962708
• Update Time: 2025-06-08

N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• 1147675-07-7
• EN300-26578829
• Z440903750
• AKOS008137639
• N-[1-(4-Phenylphenyl)ethyl]-4-(prop-2-enoylamino)benzamide
• N-(1-{[1,1'-BIPHENYL]-4-YL}ETHYL)-4-(PROP-2-ENAMIDO)BENZAMIDE
• N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide

• Inchi： 1S/C24H22N2O2/c1-3-23(27)26-22-15-13-21(14-16-22)24(28)25-17(2)18-9-11-20(12-10-18)19-7-5-4-6-8-19/h3-17H,1H2,2H3,(H,25,28)(H,26,27)
• InChI Key： UTOBTYHFJCTTSQ-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(C2=CC=CC=C2)C=C1)C)(=O)C1=CC=C(NC(=O)C=C)C=C1

Computed Properties

• Exact Mass: 370.168127949g/mol
• Monoisotopic Mass: 370.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.9±55.0 °C(Predicted)
• pka: 13.14±0.70(Predicted)

Additional information on N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide

N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide (CAS No. 1147675-07-7): A Comprehensive Overview

N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide (CAS No. 1147675-07-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzamide class and is characterized by its unique biphenyl and acrylamide moieties. The structural complexity of this molecule offers a wide range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide consists of a benzamide core with a substituted biphenyl group and an acrylamide moiety. The biphenyl group contributes to the compound's hydrophobic properties, which can enhance its ability to cross biological membranes. The acrylamide moiety, on the other hand, imparts reactivity and can participate in various chemical reactions, making this compound a versatile starting material for further derivatization.

Recent studies have highlighted the potential of N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, research conducted at the National Cancer Institute has shown that this compound can effectively inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-1-yl)amino]benzamide have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has been shown to have low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, N-(1-[1,1′-Biphenyl]-4-ylethyl)-4-[(1-oxo-2-propen-l-y)amino]benzamide is currently in Phase II clinical trials for the treatment of rheumatoid arthritis and certain types of cancer. Early results from these trials have been promising, with patients showing significant improvements in disease symptoms and quality of life. The safety and efficacy data from these trials will be crucial in determining the future direction of this compound's development.

The synthesis of N-([[[[[[[[[[]]]]]]]<sup>[[[[[[[[[[[[] ] ] ] ] ] ] ] ] ] (_(sub))][/sub][/sub][/sub][/sub][/sub][/sub][/sub][/sub][/sub][/sub](/sub)(/sub)(/sub)(/sub)(/sub)(/sub)(/sub)(/sub)(/sub)(/sub)[(][(][(][(][(][(][(][(][(][(][)] [)] [)] [)] [)] [)] [)] [)] [)] [)][)[)[)[)[)[)[)[)[)[)][/[)/[/)/[/)/[/)/[/)/[/)/[/)/[/)][/) [/) [/) [/) [/) [/) [/) [/) [/) [/)









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The synthesis of N- involves several key steps that ensure high purity and yield. One common synthetic route involves the reaction of 4-aminoacetophenone with 2-bromopropionitrile to form an intermediate nitrile derivative. This intermediate is then hydrolyzed to produce the corresponding amide, which is subsequently coupled with 4-acetylphenylaniline using a coupling agent such as EDCI (ethylcarbodiimide hydrochloride). The final step involves deprotection to yield the desired product.

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In conclusion, N- (CAS No. 1147675-07\-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both academic and industrial settings. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.